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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1671335 Get Quote

Technical Support Center: ENMD-2076 Tartrate
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with ENMD-
2076 tartrate. Our aim is to help you resolve common issues, such as precipitation in stock

solutions, to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is ENMD-2076 tartrate and what are its primary targets?

ENMD-2076 is an orally active, multi-targeted kinase inhibitor.[1][2] Its primary targets include

Aurora A kinase, as well as kinases involved in angiogenesis such as VEGFRs and FGFRs.[1]

It has shown selective activity against Aurora A and Flt3.[3][4] This dual mechanism of targeting

both cell proliferation and angiogenesis makes it a compound of interest in cancer research.[1]

[2]

Q2: What is the molecular weight of ENMD-2076 tartrate?

The molecular weight of ENMD-2076 tartrate is approximately 525.56 g/mol .

Q3: In which solvents is ENMD-2076 tartrate soluble?

ENMD-2076 tartrate is most soluble in dimethyl sulfoxide (DMSO).[3][5][6] There are

conflicting reports regarding its solubility in aqueous solutions and ethanol. Some sources
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suggest it is slightly soluble in water (1 mg/mL), while others state it is insoluble.[3][5][7] It is

generally considered insoluble in ethanol.[5] For cell culture experiments, stock solutions are

typically prepared in DMSO and then further diluted in culture media.

Q4: How should I store ENMD-2076 tartrate powder and stock solutions?

The solid compound should be stored at -20°C, protected from light and moisture.[6][7][8]

Stock solutions in DMSO should also be stored at -20°C.[6][8] It is recommended to aliquot the

stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can

contribute to compound degradation and precipitation.[9]

Troubleshooting Guide: ENMD-2076 Tartrate
Precipitation in Stock Solutions
Precipitation of ENMD-2076 tartrate in stock solutions can significantly impact experimental

results. The following guide addresses common causes and provides solutions to this issue.

Visual Troubleshooting Workflow
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Caption: Troubleshooting workflow for ENMD-2076 tartrate precipitation.

Common Issues and Solutions in Q&A Format
Q: My ENMD-2076 tartrate precipitated out of the DMSO stock solution. What could be the

cause?

A: Several factors could lead to precipitation in your DMSO stock solution:

Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

Water contamination in DMSO can significantly reduce the solubility of many compounds,

including ENMD-2076 tartrate.[3][5] Always use fresh, anhydrous (water-free) DMSO to

prepare your stock solutions.

Concentration: You may have prepared a stock solution that is above the solubility limit of

ENMD-2076 tartrate in DMSO. While some suppliers report high solubility, it's best to be

conservative.

Storage Conditions: Improper storage can lead to precipitation. Repeated freeze-thaw cycles

can cause the compound to come out of solution. Storing at temperatures warmer than the

recommended -20°C can also affect stability.

Compound Purity and Batch-to-Batch Variation: Although less common from reputable

suppliers, variations in purity between batches could affect solubility.

Q: I used fresh, anhydrous DMSO and my compound still precipitated. What should I do?

A: If you are confident in your solvent quality, consider the following:

Gentle Warming: Try gently warming the solution in a 37°C water bath for 10-15 minutes and

vortexing to see if the precipitate redissolves. Some sources suggest this can help achieve a

higher concentration.

Sonication: A brief sonication in an ultrasonic bath can also help to redissolve the compound.
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Lower the Concentration: If the precipitate does not redissolve, it is likely that the

concentration is too high. Prepare a new stock solution at a lower concentration.

Q: My stock solution is clear, but the compound precipitates when I dilute it in my aqueous cell

culture medium. How can I prevent this?

A: This is a common issue when diluting a DMSO stock into an aqueous buffer or medium.

ENMD-2076 tartrate has low aqueous solubility.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions. This gradual

decrease in DMSO concentration can sometimes keep the compound in solution.

Increase Final DMSO Concentration: If your experimental system allows, a slightly higher

final concentration of DMSO in the working solution might be necessary to maintain solubility.

However, be mindful of the potential effects of DMSO on your cells.

Use of Pluronic F-68 or other surfactants: In some cases, the addition of a small amount of a

biocompatible surfactant to the final dilution can help to maintain the solubility of hydrophobic

compounds. This should be tested for compatibility with your specific assay.

Data Summary
Solubility of ENMD-2076 Tartrate

Solvent Reported Solubility Source

DMSO 175.8 mg/mL [6]

DMSO 105 mg/mL (279.64 mM) [3]

DMSO 100 mg/mL (190.27 mM) [5]

Water 1 mg/mL [3]

Water Insoluble [5]

Ethanol 1 mg/mL [3]

Ethanol Insoluble [5][6]
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Note: The variability in reported solubility may be due to differences in experimental conditions,

such as temperature, pH, and the hydration state of the DMSO used.

Experimental Protocols
Protocol for Preparing a 10 mM ENMD-2076 Tartrate
Stock Solution in DMSO
Materials:

ENMD-2076 tartrate (MW: 525.56 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Optional: Water bath at 37°C, Sonicator

Procedure:

Pre-warm the DMSO: If the DMSO has been stored at a low temperature, allow it to come to

room temperature before opening to prevent moisture condensation.

Weigh the Compound: Accurately weigh out the desired amount of ENMD-2076 tartrate. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 5.26 mg of the

compound.

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

ENMD-2076 tartrate.

Dissolve the Compound: Vortex the solution thoroughly for 1-2 minutes. If the compound

does not fully dissolve, you can gently warm the vial in a 37°C water bath for 10-15 minutes,

followed by vortexing. Alternatively, sonicate the vial for a few minutes.
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Visually Inspect: Ensure the solution is clear and free of any visible precipitate before

proceeding.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Store Properly: Store the aliquots at -20°C, protected from light.

Signaling Pathway Diagrams
ENMD-2076 is known to inhibit key signaling pathways involved in cell proliferation and

angiogenesis. The diagrams below illustrate these pathways.
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Caption: ENMD-2076 inhibits both cell proliferation and angiogenesis pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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